Cas no 1704065-43-9 (1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-ethylpiperazine)

• Product Name: 1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-ethylpiperazine
• CAS No: 1704065-43-9
• MF: C₁₆H₂₅BrN₂O
• MW: 341.286503553391
• MDL: MFCD28400232
• CID: 4703300
• Update Time: 2025-10-28

1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(5-bromo-2-methylphenoxy)propyl)-4-ethylpiperazine
• AM88011
• 1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-ethylpiperazine

• MDL： MFCD28400232
• Inchi： 1S/C16H25BrN2O/c1-3-18-8-10-19(11-9-18)7-4-12-20-16-13-15(17)6-5-14(16)2/h5-6,13H,3-4,7-12H2,1-2H3
• InChI Key： NLPLPFKCYFLPSK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)OCCCN1CCN(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 269
• Topological Polar Surface Area: 15.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-ethylpiperazine

Professional Introduction to 1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-ethylpiperazine (CAS No. 1704065-43-9)

1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-ethylpiperazine, chemically designated as CAS No. 1704065-43-9, is a significant compound in the realm of pharmaceutical research and development. This compound belongs to the piperazine class of chemicals, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a 5-bromo-2-methylphenyl moiety linked to a propyl chain, which further connects to a piperazine ring substituted with an ethyl group. Such structural features contribute to its unique pharmacological profile, making it a subject of intense interest in medicinal chemistry.

The synthesis and characterization of 1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-ethylpiperazine involve meticulous chemical methodologies that ensure high purity and yield. The presence of the 5-bromo substituent enhances the reactivity of the molecule, allowing for further functionalization and derivatization. This property is particularly valuable in the development of novel drug candidates, where modifications at specific sites can significantly alter biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives, particularly those with structural analogs similar to 1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-ethylpiperazine. Studies have indicated that this compound exhibits promising properties in preclinical models, suggesting its suitability for further investigation in therapeutic contexts. The 4-ethyl substitution on the piperazine ring contributes to its stability and bioavailability, which are critical factors in drug design.

The compound's interaction with biological targets has been a focal point of research. Initial studies have shown that it may interact with various enzymes and receptors, potentially modulating pathways involved in neurology, inflammation, and metabolism. These interactions are being thoroughly investigated to understand their mechanistic implications and to identify possible therapeutic applications. The 3-(5-Bromo-2-methylphenoxy)propyl side chain appears to play a crucial role in determining its binding affinity and specificity to these targets.

The field of medicinal chemistry has witnessed significant advancements in the use of computational methods to predict and analyze the properties of novel compounds. In the case of 1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-ethylpiperazine, computational modeling has been employed to simulate its interactions with biological targets. These simulations have provided valuable insights into its binding mode and have helped in rationalizing its pharmacological effects. Such computational approaches are integral in modern drug discovery processes, enabling researchers to design more effective and targeted therapies.

The chemical stability and solubility profile of 1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-ethylpiperazine are also critical considerations in its development as a potential drug candidate. Experiments have been conducted to assess its stability under various conditions, including storage and biological environments. These studies have revealed that the compound maintains its integrity over time, making it suitable for further preclinical and clinical investigations.

The synthesis pathways for this compound have been optimized to ensure scalability and cost-effectiveness. Advanced synthetic techniques have been employed to achieve high yields while minimizing byproducts. This is essential for industrial-scale production and for ensuring that sufficient quantities of the compound are available for extensive research purposes.

The pharmacokinetic properties of 1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-ethylpiperazine have been evaluated through various experimental methods. These studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. Detailed pharmacokinetic data are crucial for determining appropriate dosing regimens and for assessing potential side effects.

The potential therapeutic applications of this compound are vast and varied. Early preclinical studies have suggested that it may have utility in treating neurological disorders, inflammatory conditions, and metabolic diseases. The precise mechanisms by which it exerts its effects are still under investigation, but preliminary findings are encouraging.

The regulatory landscape for new drug candidates like 1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-ethylpiperazine is stringent but well-defined. Researchers must navigate through rigorous testing protocols to demonstrate safety and efficacy before moving into clinical trials. The insights gained from preclinical studies will be instrumental in shaping these regulatory submissions.

The collaboration between academic institutions, pharmaceutical companies, and research organizations has been pivotal in advancing the understanding and potential applications of this compound. Such collaborations foster innovation and accelerate the translation of laboratory findings into tangible therapeutic benefits.

In conclusion, 1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-ethylpiperazine represents a promising candidate in pharmaceutical research due to its unique chemical structure and demonstrated biological activity. Further exploration into its pharmacological properties, synthesis methodologies, and potential therapeutic applications will continue to drive advancements in medicine.